N-(1-isopropyl-4-piperidinyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(1-propan-2-ylpiperidin-4-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H22N2OS/c1-11(2)16-7-5-12(6-8-16)15-14(17)10-13-4-3-9-18-13/h3-4,9,11-12H,5-8,10H2,1-2H3,(H,15,17)
• InChI Key: XUNZDRCMKFCOJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)CC2=CC=CS2
• Molecular Formula: C14H22N2OS
• DSSTOX Substance ID: DTXSID301202098
• Molecular Weight: 266.40 g/mol
• CAS RN: 959240-67-6

Description

N-(1-isopropyl-4-piperidinyl)-2-(2-thienyl)acetamide, also known as Isopropylphenidate (IPH), is a synthetic compound that belongs to the class of phenidate compounds. It is a psychoactive substance that has gained popularity in recent years due to its potential use as a cognitive enhancer and recreational drug. IPH is structurally similar to methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD). The aim of

Mechanism of Action

IPH works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can improve cognitive function and mood. IPH also has a weak affinity for the serotonin transporter, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
IPH has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It can also cause hyperactivity, anxiety, and aggression in high doses. IPH has been shown to have a low potential for abuse and dependence compared to other stimulant drugs.

Advantages and Limitations for Lab Experiments

IPH has several advantages for lab experiments, including its high potency, selectivity, and ease of synthesis. However, IPH is a relatively new compound and there is limited information available on its safety and long-term effects. Researchers should use caution when working with IPH and follow appropriate safety protocols.

Future Directions

There are several future directions for research on IPH. One area of interest is the development of new IPH analogs with improved pharmacological properties. Another area of interest is the use of IPH as a tool for studying the role of dopamine and norepinephrine in cognitive function and mood. Additionally, more research is needed to fully understand the safety and efficacy of IPH for potential therapeutic applications.
In conclusion, IPH is a synthetic compound that has gained popularity in recent years due to its potential use as a cognitive enhancer and recreational drug. It works by inhibiting the reuptake of dopamine and norepinephrine in the brain, which can improve cognitive function and mood. IPH has several advantages for lab experiments, including its high potency, selectivity, and ease of synthesis. However, more research is needed to fully understand the safety and efficacy of IPH for potential therapeutic applications.

Synthesis Methods

IPH can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-thiophenecarboxylic acid with isopropylamine to form N-isopropyl-2-thiophenecarboxamide. This intermediate is then reacted with piperidine to form IPH. The purity and yield of IPH can be improved by using different solvents and reaction conditions.

Scientific Research Applications

IPH has been the subject of several scientific studies due to its potential use as a cognitive enhancer. It has been shown to increase dopamine and norepinephrine levels in the brain, which can improve cognitive function, attention, and memory. IPH has also been studied for its potential use in the treatment of ADHD, depression, and narcolepsy. However, more research is needed to fully understand the safety and efficacy of IPH for these conditions.